Cas no 5465-69-0 (Benzene,5-methyl-1,3-dinitro-2-(phenylthio)-)
5465-69-0 structure
Product Name:Benzene,5-methyl-1,3-dinitro-2-(phenylthio)-
CAS No:5465-69-0
MF:C13H10N2O4S
MW:290.294501781464
CID:379024
PubChem ID:230689
Update Time:2025-04-19
Benzene,5-methyl-1,3-dinitro-2-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,5-methyl-1,3-dinitro-2-(phenylthio)-
- 5-methyl-1,3-dinitro-2-phenylsulfanylbenzene
- 5-methyl-1,3-dinitro-2-phenylsulfanyl-benzene
- (4-methyl-2,6-dinitro-phenyl)-phenyl sulfide
- (4-Methyl-2,6-dinitro-phenyl)-phenyl-sulfid
- 4-methyl-2,6-dinitrophenyl phenyl sulfide
- AC1L5K2K
- AC1Q20K6
- AG-J-35491
- AR-1G3343
- CTK5A2114
- NSC25829
- 5-Methyl-1,3-dinitro-2-(phenylsulfanyl)benzene
- NSC-25829
- 5465-69-0
- DTXSID60282421
-
- Inchi: 1S/C13H10N2O4S/c1-9-7-11(14(16)17)13(12(8-9)15(18)19)20-10-5-3-2-4-6-10/h2-8H,1H3
- InChI Key: BBBZZEQWIYJQIE-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C(=CC(C)=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 290.0362
- Monoisotopic Mass: 290.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Density: 1.42
- Boiling Point: 397.3°Cat760mmHg
- Flash Point: 194.1°C
- Refractive Index: 1.67
- PSA: 86.28
- LogP: 5.00900
Benzene,5-methyl-1,3-dinitro-2-(phenylthio)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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